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Compound of Interest

Compound Name: 2-Methyl-5-nitro-1-vinylimidazole

Cat. No.: B3352619

Introduction

2-Methyl-5-nitro-1-vinylimidazole is a functionalized monomer with potential applications in
the development of novel copolymers for the pharmaceutical and biomedical fields. The
presence of the nitroimidazole group, a well-known pharmacophore in antimicrobial and
antiprotozoal drugs, suggests that copolymers incorporating this monomer could exhibit
valuable biological activities.[1][2][3] The vinyl group allows for its integration into polymer
chains through various copolymerization techniques, offering a versatile platform for the design
of functional materials. This document provides an overview of the synthesis of the parent
compound, 2-methyl-5-nitroimidazole, and detailed protocols for the copolymerization of the
closely related monomer, N-vinylimidazole, which can serve as a model for the development of
protocols for its 2-methyl-5-nitro derivative.

Synthesis of 2-Methyl-5-nitroimidazole

2-Methyl-5-nitroimidazole is a crucial intermediate in the synthesis of various pharmaceuticals,
including metronidazole and secnidazole.[4][5][6] The general synthesis involves the nitration of
2-methylimidazole.

Protocol for Nitration of 2-Methylimidazole

This protocol is based on general industrial synthesis methods.[4]
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Materials:

2-methylimidazole

Concentrated sulfuric acid (98%)

Concentrated nitric acid

Ammonium sulfate

Sodium hydroxide (for neutralization)
e |ce
Procedure:
 In areaction kettle, add 855 kg of 98% sulfuric acid.
e At 60°C, add 1075 kg of ammonium sulfate.
e Add 2-methylimidazole in three portions at increasing temperatures:
o 15 parts at 80°C
o 15 parts at 85°C
o 11 parts at 130°C
 After the addition of 2-methylimidazole, the nitration reaction is carried out.
» Following the reaction, the mixture is neutralized, and the product is centrifuged.
e The resulting 2-methyl-5-nitroimidazole is then dried and packaged.

Logical Relationship for 2-Methyl-5-nitroimidazole Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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